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Compound of Interest

Compound Name: 1-Chlorohexane
CAS No.: 70776-07-7
Cat. No.: B7769338
Get Quote
. J

A Technical Guide for Research & Development[1]
Executive Summary: The Alkylating Solvent
Paradox

1-Chlorohexane (CesH13Cl, CAS 544-10-5) occupies a specific niche in organic synthesis as a
lipophilic alkylating agent and solvent.[1][2] While often perceived as a simple homologue of
hexane, its chlorine substitution dramatically alters its environmental partitioning and
toxicological mechanism.[1]

For drug development professionals, the critical insight is the genotoxicity paradox: 1-
chlorohexane exhibits weak or negative results in standard bacterial reverse mutation assays
(Ames) but demonstrates significant DNA-damaging potential in eukaryotic systems (Comet
assay).[2] This discrepancy necessitates rigorous residual solvent analysis and specific
handling protocols beyond standard flammability controls.

Key Profile Metrics:

e Log Kow: ~3.6 (Moderate Bioaccumulation Potential)
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e Agquatic Hazard: Chronic Category 3 (Harmful to aquatic life with long-lasting effects)

 Critical Toxicity: DNA damage in human lymphocytes (Comet Assay positive)[2]

Physicochemical Determinants of Fate

The environmental behavior of 1-chlorohexane is governed by the interplay between its
volatility and its lipophilicity. Unlike short-chain halides (e.g., dichloromethane), the hexyl chain

drives significant partitioning into organic matter.[1][2]

ble 1: Core Physicochemical :

Property Value Implication for Fate

Molecular Weight 120.62 g/mol Moderate volatility.[1][2]

Retained in soil longer than

Boiling Point 134 °C ] ]

lighter halides.[1][2]

Forms emulsions; high
Water Solubility Insoluble (~30-50 mg/L) potential for surface water film

formation.[1][2]

Partitions into lipid tissues and
Log Kow 3.6 ] )

organic sediment.[1]

Rapid volatilization from water
Henry’s Law Constant ~4.1 x 102 atm-m3/mol

surfaces (t% ~hours).[1][2]

Significant inhalation hazard in
Vapor Pressure ~9.4 mmHg (25°C)

unventilated spaces.[1]

Environmental Fate & Ecotoxicology

The fate of 1-chlorohexane is a "race" between volatilization and adsorption. In open water, it
volatilizes rapidly; however, in soil or sediment, its high Log Kow facilitates strong adsorption,
retarding bioavailability and biodegradation.[1]

Aquatic Toxicity Profile
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Regulatory data classifies 1-chlorohexane as Aquatic Chronic 3 (H412).[1] This classification

indicates acute toxicity values (LC50/EC50) typically in the 10-100 mg/L range, combined with

a lack of rapid biodegradability.[2]

o Fish (Pimephales promelas): Acute toxicity is limited by water solubility.[1][2] Mortality is

often observed only at concentrations approaching or exceeding the solubility limit

(emulsions).

 Invertebrates (Daphnia magna): High sensitivity expected due to lipophilic uptake.[1][2]

» Persistence: The substance is not readily biodegradable (OECD 301 series).[2] The chlorine-

carbon bond is resistant to rapid microbial hydrolysis under aerobic conditions, leading to

persistence in sediment.[1]

Environmental Compartment Diagram

The following diagram illustrates the primary transport vectors. Note the dominance of

volatilization and sediment adsorption over hydrolysis.
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Figure 1: Environmental fate pathways emphasizing volatilization as the primary removal

mechanism from water.[3]
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Mammalian Toxicology & Safety

For drug development, the primary concern is not acute lethality, but genotoxicity.[1]

The Genotoxicity Paradox

Standard screening methods can yield conflicting results for alkyl halides.[1][2]

o Ames Test (Salmonella typhimurium): Often Negative or weakly positive.[1][2] The bacterial
uptake or metabolic activation (S9) may not sufficiently mimic human lymphocyte processing
for this specific chain length.[2]

o Comet Assay (Human Lymphocytes):Positive. Studies indicate 1-chlorohexane induces
DNA strand breaks.[1][2] This suggests a mechanism of direct alkylation or oxidative stress
not detected by the histidine reversion mechanism of the Ames test.

Implication: Do not rely solely on Ames data for risk assessment of impurities. 1-Chlorohexane
residues in pharmaceutical products must be controlled to strict limits (likely Class 2 or 3
solvent limits under ICH Q3C, though not explicitly listed, it behaves similarly to other
chlorinated solvents).[1]

Acute & Chronic Toxicity[1][2]

e Acute Oral: Low toxicity (LD50 > 2000 mg/kg in rodents).[1][2]
o Target Organs: Liver and Kidneys (typical for halogenated hydrocarbons).[1]

« Irritation: Moderate skin and eye irritant.[1][2] Defatting action on skin can lead to dermatitis.

[1][2]

Occupational Hygiene & Handling Protocols

Core Directive: Treat 1-chlorohexane as a Flammable Alkylating Agent.

Engineering Controls

o Ventilation: All handling must occur within a certified fume hood.[1] The vapor density (>1)
means vapors accumulate on floors/benches.[1][2]
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 Static Control: Ground/bond all transfer equipment. Use spark-proof tools.

Spill Response Workflow

This protocol ensures containment of both flammability and aquatic toxicity risks.[1][2]

Spill Detected 1. Evacuate & Eliminate | PPE: Nitrile Gloves + Respirator ;l 2.C 3. Neutralization Do NOT flush to sewer 4. Disposal
P Ignition Sources 'l (Dike w/ Absorbent) (Not Applicable - Physical Removal) (Halogenated Waste Stream)

Click to download full resolution via product page

Figure 2: Emergency response workflow for 1-chlorohexane spills.

Storage Incompatibilities

e Strong Oxidizers: Risk of fire/explosion.[1][2]

o Strong Bases: Potential for dehydrohalogenation to form hexene (flammable gas
generation).[1][2]

» Metals (Mg, Na, K): Risk of Wurtz-type coupling reactions (exothermic).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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